Cas no 2680539-48-2 (tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate)

• Product Name: tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate
• CAS No: 2680539-48-2
• MF: C₁₅H₂₀BrFN₂O₄
• MW: 391.232707023621
• MDL: MFCD34186565
• CID: 5652443
• PubChem ID: 165943338
• Update Time: 2025-08-05

tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680539-48-2
• EN300-28221155
• tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate

• MDL： MFCD34186565
• Inchi： 1S/C15H20BrFN2O4/c1-14(2,3)22-12(20)19(13(21)23-15(4,5)6)11-10(17)7-9(16)8-18-11/h7-8H,1-6H3
• InChI Key： IFLRDDDHUWHPKS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 390.05905g/mol
• Monoisotopic Mass: 390.05905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate

Introduction to Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate (CAS No. 2680539-48-2)

Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate, identified by its CAS number 2680539-48-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a pyridine core substituted with bromine and fluorine atoms, make it a compound of great interest for synthetic chemists and biologists.

The pyridine ring is a fundamental scaffold in many bioactive molecules, and its modifications can lead to compounds with enhanced pharmacological properties. In the case of Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate, the substitution pattern at the 5-position with a bromine atom and at the 3-position with a fluorine atom introduces unique electronic and steric properties. These substituents can influence the molecule's solubility, metabolic stability, and interaction with biological targets.

The tert-butyl group at the carbamate position serves multiple purposes. It not only enhances the lipophilicity of the molecule but also provides a site for further functionalization. This makes Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate a valuable intermediate in the synthesis of more complex pharmaceutical agents. The tert-butoxy group, on the other hand, contributes to the stability of the carbamate linkage, which is crucial for its role as a protecting group in peptide synthesis.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs, including their metabolic stability and binding affinity to biological targets. The presence of a fluorine atom at the 3-position of the pyridine ring in Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate suggests that this compound may exhibit improved bioavailability and reduced susceptibility to metabolic degradation.

The bromine atom at the 5-position of the pyridine ring offers another layer of functionality that can be exploited in synthetic strategies. Brominated compounds are frequently used as intermediates in cross-coupling reactions, which are essential for constructing complex molecular architectures. The ability to selectively modify or remove bromine atoms allows for greater flexibility in drug design and optimization.

In recent years, there has been growing interest in developing novel therapeutic agents targeting inflammatory and immunological pathways. Pyridine-based compounds have shown promise in this area due to their ability to modulate various signaling pathways involved in inflammation. Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate could potentially serve as a lead compound or intermediate in the development of new anti-inflammatory drugs.

The tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate molecule also exhibits potential applications in agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their efficacy and environmental stability. The structural features of this compound make it a candidate for further exploration in this field.

The synthesis of Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of bromine and fluorine atoms requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity.

The compound's stability under various storage conditions is another important consideration. Proper handling and storage are essential to maintain its integrity and prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to characterize Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbonylcarbamate and ensure its quality.

In conclusion, Tert-butyl N-(5-bromo-3-fluoropyridin-2-yl)-N-(tert-butoxy)carbamylo carbamate (CAS No. 2680539-48-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable building block for synthesizing more complex molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and industrial processes.